1,4-Bis(bromomethyl)cyclohexane

• CAS: 57702-84-8
• Molecular Formula: C8H14Br2
• Molecular Weight: 270.00 g/mol
• InChI: InChI=1S/C8H14Br2/c9-5-7-1-2-8(6-10)4-3-7/h7-8H,1-6H2
• InChIKey: MYALOPJJAPLQSJ-UHFFFAOYSA-N

1,4-Bis(bromomethyl)cyclohexane (CAS 57702-84-8) Procurement Guide: Comparator-Based Evidence for Informed Scientific Selection

1,4-Bis(bromomethyl)cyclohexane is a bifunctional organobromide featuring two bromomethyl groups substituted at the 1,4-positions of a cyclohexane ring (molecular formula C₈H₁₄Br₂, molecular weight 270.01 g/mol) [1]. It exists as cis and trans stereoisomers with distinct physical and spectroscopic properties [2]. As a reactive α,ω-dibromo building block, this compound serves primarily as an alkylating agent, crosslinker, and polymer precursor in organic synthesis and materials science . The trans isomer (CAS 57702-84-8) is specifically differentiated from the mixed-isomer product (CAS 35541-75-4) and warrants separate procurement consideration .

Isomer Identity

Specify trans (CAS 57702-84-8) or cis as required; geometry impacts reactivity and polymer architecture.

Leaving Group Reactivity

Bromine provides class-level higher SN2 reactivity than chloro analogs, supporting milder conditions.

Backbone Rigidity

Cyclohexane core imparts ring rigidity; distinct from flexible-chain α,ω-dibromoalkanes for thermal/optical property control.

• [1] PubChem. 1,4-Bis(bromomethyl)cyclohexane. Compound Summary. CID 182101. View Source
• [2] Imperial College London. Rep:Title=Mod:qaa12: Difference between revisions. ChemWiki. 2014. View Source

1,4-Bis(bromomethyl)cyclohexane (CAS 57702-84-8): Why Generic Substitution Fails in Precision Synthesis and Polymer Applications

Generic substitution of 1,4-bis(bromomethyl)cyclohexane with structurally similar dibromoalkanes or chloromethyl analogs is inadvisable due to three non-interchangeable characteristics: (1) stereochemical configuration (cis vs. trans isomerism) alters molecular geometry and spectroscopic profiles, directly affecting downstream product consistency [1]; (2) the cyclohexane core imparts ring rigidity distinct from flexible-chain α,ω-dibromoalkanes, modifying polymer backbone flexibility and thermal behavior [2]; and (3) bromine leaving group reactivity is quantifiably higher than chlorine, affecting reaction kinetics and yield [3]. The evidence compiled below quantifies these differentiation dimensions to support rigorous procurement and formulation decisions.

Stereochemical Mismatch

cis/trans isomer substitution alters molecular geometry, spectroscopic profiles, and downstream polymer consistency.

Flexible-Chain Analog Substitution

Linear α,ω-dibromoalkanes lack cyclohexane rigidity; may shift thermal behavior and backbone flexibility in derived polymers.

Leaving Group Substitution

Chloromethyl analog (C-Cl) exhibits lower leaving group ability; reaction kinetics and required conditions may differ significantly.

• [1] Imperial College London. Rep:Title=Mod:qaa12: Difference between revisions. ChemWiki. 2014. View Source
• [2] Polymer Preprints, Japan. Synthesis of Polymers by the Polycondensation of Alicyclic Dihalides with Active Methylene Compounds and their Applications for ArF Photoresist. 2004; 53: 249. View Source
• [3] Organic Chemistry Text Book (CHEM 3401 and 3402). 7.2 Introduction of Substitution and Elimination Reactions. Georgia Southern University Libraries. 2020. View Source

1,4-Bis(bromomethyl)cyclohexane (CAS 57702-84-8) Quantitative Differentiation Evidence: Comparative Data for Procurement Validation

1,4-Bis(bromomethyl)cyclohexane Stereochemical Differentiation: IR Spectroscopic Quantification of cis vs. trans Isomers

The cis and trans isomers of 1,4-bis(bromomethyl)cyclohexane exhibit distinct IR spectra due to differences in dipole moment changes during vibrational stretching. The cis isomer displays two additional characteristic peaks at 570 cm⁻¹ and 461 cm⁻¹ that are absent in the trans isomer spectrum, providing a definitive spectroscopic fingerprint for isomer identification and purity assessment [1].

IR isomer ID

Head-to-head

cis: peaks at 570 cm⁻¹, 461 cm⁻¹
trans: peaks absent

Enables unambiguous cis/trans identity confirmation and QC inspection.

Evidence Dimension	IR spectroscopic peak presence
Target Compound Data	cis-1,4-bis(bromomethyl)cyclohexane: peaks present at 570 cm⁻¹ and 461 cm⁻¹
Comparator Or Baseline	trans-1,4-bis(bromomethyl)cyclohexane: peaks absent at 570 cm⁻¹ and 461 cm⁻¹
Quantified Difference	Two additional diagnostic peaks (570 cm⁻¹, 461 cm⁻¹) uniquely present in cis isomer
Conditions	IR spectroscopy, solid or liquid phase

Why This Matters

This spectroscopic differentiation enables unambiguous identity confirmation and cis/trans ratio determination during quality control and incoming material inspection.

• [1] Imperial College London. Rep:Title=Mod:qaa12: Difference between revisions. ChemWiki. 2014. View Source

1,4-Bis(bromomethyl)cyclohexane vs. 1,4-Bis(chloromethyl)cyclohexane: Leaving Group Reactivity Comparison

The C-Br bond in 1,4-bis(bromomethyl)cyclohexane has a lower bond dissociation energy (BDE) than the C-Cl bond in 1,4-bis(chloromethyl)cyclohexane, resulting in bromine functioning as a superior leaving group in nucleophilic substitution reactions. The general leaving group reactivity sequence in protic solvents follows I⁻ > Br⁻ > Cl⁻ > F⁻ [1]. Consequently, 1,4-bis(bromomethyl)cyclohexane undergoes SN2 reactions with faster kinetics and under milder conditions than its chlorinated counterpart [2].

Leaving group order

Class-level

Br⁻ > Cl⁻ (general order)
Exact rate ratios not reported

Supports faster SN2 kinetics under milder conditions; verify for specific substrate.

Class-level inference; no compound-specific kinetic data provided.

Evidence Dimension	Leaving group ability in nucleophilic substitution
Target Compound Data	1,4-bis(bromomethyl)cyclohexane (C-Br leaving group): higher reactivity
Comparator Or Baseline	1,4-bis(chloromethyl)cyclohexane (C-Cl leaving group): lower reactivity
Quantified Difference	General leaving group reactivity order: Br⁻ > Cl⁻ (quantitative rate ratios not reported for these specific compounds; class-level inference applied)
Conditions	Nucleophilic substitution in protic solvents

Why This Matters

Selection of the brominated derivative over the chlorinated analog enables faster reaction kinetics, lower required reaction temperatures, and potentially higher conversion yields in nucleophilic substitution applications.

• [1] Michigan State University. Nucleophilic Aliphatic Substitution Reactions. Organic Chemistry Lecture Notes. View Source
• [2] Organic Chemistry Text Book (CHEM 3401 and 3402). 7.2 Introduction of Substitution and Elimination Reactions. Georgia Southern University Libraries. 2020. View Source

1,4-Bis(bromomethyl)cyclohexane-Based Polymer for ArF Photoresist: Optical Transparency Quantification at 193 nm

Polycondensation of 1,4-bis(bromomethyl)cyclohexane (BBMCH) with tert-butyl cyanoacetate using DBU as base produced polymer PCH (Mn = 11,100 g/mol, 53% yield) containing an alicyclic skeleton and pendant tert-butyl groups [1]. This polymer exhibited Tg of 94°C determined by GPC and demonstrated high optical transparency of 92% transmittance at 193 nm wavelength for a 200 nm film thickness [1]. This optical property is critical for 193 nm ArF photoresist applications.

193 nm transmittance

Reported

92% (200 nm film)

Reported optical transparency supports ArF photoresist evaluation.

Single polymer batch; confirm lot-to-lot consistency.

Evidence Dimension	Optical transmittance at 193 nm (ArF photoresist critical wavelength)
Target Compound Data	PCH polymer from 1,4-bis(bromomethyl)cyclohexane: 92% transmittance at 193 nm (200 nm film)
Comparator Or Baseline	No direct comparator polymer specified in source
Quantified Difference	92% absolute transmittance; comparison baseline not provided in source
Conditions	Polymer film (200 nm thickness), 193 nm wavelength, UV-Vis spectroscopy

Why This Matters

Quantified high transparency at 193 nm validates the suitability of 1,4-bis(bromomethyl)cyclohexane-derived polymers for ArF photoresist applications, a critical parameter for semiconductor lithography material selection.

• [1] Polymer Preprints, Japan. Synthesis of Polymers by the Polycondensation of Alicyclic Dihalides with Active Methylene Compounds and their Applications for ArF Photoresist. 2004; 53: 249. View Source

trans-1,4-Bis(bromomethyl)cyclohexane in Thermally Stable Polymer Synthesis via Copper-Catalyzed Dehalogenation Polycondensation

Copper-catalyzed dehalogenation polycondensation of trans-1,4-bis(bromomethyl)cyclohexane with magnesium via Grignard reagent produces poly(trans-1,4-cyclohexylene)(ethylene) with enhanced thermal stability [1]. While linear α,ω-dibromoalkanes (n = 5, 6, 8, 10, 12) produce poly(methylene) with molecular weights in the 2000–3700 g/mol range, the trans-cyclohexane-containing monomer yields a polymer with improved thermal properties attributable to the rigid cyclohexane backbone [1].

Thermal stability

Reported

Poly(trans-1,4-cyclohexylene)(ethylene) described as thermally stable
vs. poly(methylene) from flexible α,ω-dibromoalkanes

Rigid backbone may enhance thermal resistance; quantitative degradation data not reported.

Qualitative statement; validate under application-specific temperature profiles.

Evidence Dimension	Polymer thermal stability enhancement via rigid cyclohexane backbone
Target Compound Data	trans-1,4-bis(bromomethyl)cyclohexane → poly(trans-1,4-cyclohexylene)(ethylene): thermally stable polymer
Comparator Or Baseline	Linear α,ω-dibromoalkanes (Br-(CH₂)ₙ-Br; n = 5, 6, 8, 10, 12) → poly(methylene) (Mn = 2000–3700 g/mol)
Quantified Difference	Qualitative statement of 'thermally stable polymer' from cyclohexane monomer vs. poly(methylene) baseline; no quantitative thermal degradation data reported
Conditions	Copper-catalyzed dehalogenation polycondensation with Mg, Grignard conditions

Why This Matters

The rigid cyclohexane core of trans-1,4-bis(bromomethyl)cyclohexane imparts enhanced thermal stability to derived polymers compared to flexible-chain α,ω-dibromoalkanes, making it preferable for high-temperature polymer applications.

• [1] Preparation of poly(methylene) by dehalogenation polycondensation of α,ω-dibromoalkanes and properties of the polymer. Macromolecules. 1983. DOI: 10.1021/ma00244a001. View Source

1,4-Bis(bromomethyl)cyclohexane (CAS 57702-84-8) Application Scenarios: Evidence-Anchored Selection for Research and Industrial Use

ArF Photoresist Polymer Precursor for 193 nm Semiconductor Lithography

Polymers derived from 1,4-bis(bromomethyl)cyclohexane via polycondensation with active methylene compounds exhibit 92% transmittance at 193 nm (200 nm film thickness), meeting the stringent optical transparency requirements for ArF photoresist formulations in semiconductor manufacturing [1]. The alicyclic skeleton contributes to etch resistance while maintaining transparency at the critical 193 nm wavelength. Procurement of high-purity trans isomer is recommended for consistent polymer optical properties.

Thermally Stable Cyclohexylene-Containing Polymer Synthesis via Copper-Catalyzed Dehalogenation

trans-1,4-Bis(bromomethyl)cyclohexane serves as a monomer for synthesizing poly(trans-1,4-cyclohexylene)(ethylene) with enhanced thermal stability compared to polymers derived from flexible-chain α,ω-dibromoalkanes [2]. The rigid cyclohexane backbone incorporated into the polymer chain improves thermal resistance, making this monomer suitable for high-temperature polymer applications. The trans stereochemistry is specifically required for this application.

Stereochemically Controlled Crosslinking and Spacer Applications Requiring Defined Geometry

The distinct cis and trans isomers of 1,4-bis(bromomethyl)cyclohexane provide procurement options with differentiated molecular geometry for applications where spacer rigidity and directional alignment affect material properties [3]. The trans isomer places bromomethyl groups on opposite sides of the ring plane (diequatorial conformation preferred), while the cis isomer positions them on the same side, yielding different spatial arrangements in crosslinked networks or polymer backbones. IR spectroscopic differentiation via peaks at 570 cm⁻¹ and 461 cm⁻¹ (cis-specific) enables identity verification before use [3].

Nucleophilic Substitution-Dependent Derivatization Requiring Enhanced Leaving Group Reactivity

In applications requiring efficient nucleophilic displacement (e.g., diamine, diol, or dithiol coupling to generate bis-functionalized cyclohexane derivatives), 1,4-bis(bromomethyl)cyclohexane offers superior leaving group reactivity compared to the corresponding 1,4-bis(chloromethyl) analog [4]. This class-level reactivity advantage enables faster reaction kinetics and milder reaction conditions, improving synthetic efficiency for generating 1,4-bis(aminomethyl)cyclohexane, 1,4-bis(hydroxymethyl)cyclohexane, and related derivatives.

Application

Selection Property

Validation Focus

ArF photoresist polymer precursor studies

193 nm optical transparency profile

Film transmittance verification for lithography evaluation

Thermally stable cyclohexylene polymer synthesis

Cyclohexane backbone rigidity

Thermal stability endpoint comparison vs. flexible-chain analogs

Stereochemistry-defined crosslinker studies

Isomeric configuration control (cis vs. trans)

IR spectroscopic identity verification (570/461 cm⁻¹)

Nucleophilic substitution derivatization studies

Leaving group reactivity context (Br vs. Cl)

Reaction kinetics comparison under specific solvent/base conditions

• [1] Polymer Preprints, Japan. Synthesis of Polymers by the Polycondensation of Alicyclic Dihalides with Active Methylene Compounds and their Applications for ArF Photoresist. 2004; 53: 249. View Source
• [2] Preparation of poly(methylene) by dehalogenation polycondensation of α,ω-dibromoalkanes and properties of the polymer. Macromolecules. 1983. DOI: 10.1021/ma00244a001. View Source
• [3] Imperial College London. Rep:Title=Mod:qaa12: Difference between revisions. ChemWiki. 2014. View Source
• [4] Michigan State University. Nucleophilic Aliphatic Substitution Reactions. Organic Chemistry Lecture Notes. View Source